N-(2-(1H-Indol-3-yl)ethyl)methanesulfonamide

• Molecular Formula: C11H14N2O2S
• Molecular Weight: 238.31 g/mol
• IUPAC Name: N-[2-(1H-indol-3-yl)ethyl]methanesulfonamide
• InChI: InChI=1S/C11H14N2O2S/c1-16(14,15)13-7-6-9-8-12-11-5-3-2-4-10(9)11/h2-5,8,12-13H,6-7H2,1H3
• InChI Key: SQBNLWFCKKNLCH-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NCCC1=CNC2=CC=CC=C21

Description

N-(2-(1H-Indol-3-yl)ethyl)methanesulfonamide is a useful research compound. Its molecular formula is C11H14N2O2S and its molecular weight is 238.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A round bottom flask charged with tryptamine (2.0 g, 12.5 mmol) in DCM (20 mL) was added Et3N (3.5 mL, 25 mmol) under an atmosphere of Ar and cooled to 0° C. The solution was then added mesyl chloride (1.5 mL, 18.7 mmol) and the resulting reaction mixture was stir to RT for 2 h. The reaction was quenched with water (20 mL) and extracted with DCM (3×20 mL). The combined organic extracts were washed with brine (30 mL), dried over Na2SO4 and concentrated in vacuo. The desired product was purified via automated column chromatography method 2 (2.1 g, 70%) and isolated as a brown oil. 1H NMR (400 MHz, MeOD) δ 7.55 (d, J=7.6 Hz, 1H), 7.33 (d, J=8.0 Hz, 1H), 7.08 (m, 2H), 7.01 (td, J=8.0, 0.8 Hz, 1H), 3.35 (t, J=7.2 Hz, 2H), 2.99 (t, J=7.2 Hz, 2H), 2.76 (s, 3H). 13C NMR (100 MHz, MeOD) δ 138.28, 128.77, 123.91, 122.54, 119.85, 119.34, 112.93, 112.43, 45.09, 40.02, 27.60.